molecular formula C8H4F3NO4 B1297927 3-Nitro-5-(trifluoromethyl)benzoic acid CAS No. 328-80-3

3-Nitro-5-(trifluoromethyl)benzoic acid

Cat. No. B1297927
CAS RN: 328-80-3
M. Wt: 235.12 g/mol
InChI Key: ODCLHXGXGFBBTA-UHFFFAOYSA-N
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Description

3-Nitro-5-(trifluoromethyl)benzoic acid is a chemical compound with the molecular formula C8H4F3NO4 . It is a derivative of benzoic acid, featuring a nitro group and a trifluoromethyl group at the 3- and 5-positions, respectively .


Molecular Structure Analysis

The molecular structure of 3-Nitro-5-(trifluoromethyl)benzoic acid consists of a benzene ring with a nitro group, a trifluoromethyl group, and a carboxylic acid group . The nitro group is oriented almost perpendicular to the benzene ring plane .


Chemical Reactions Analysis

As a benzoic acid derivative, 3-Nitro-5-(trifluoromethyl)benzoic acid can participate in various reactions. For instance, the carboxylic acid group can be converted to an acyl chloride for nucleophilic substitution and Friedel-Craft acylation .


Physical And Chemical Properties Analysis

3-Nitro-5-(trifluoromethyl)benzoic acid has a molecular weight of 235.12 g/mol . It is a pale cream to pale yellow crystalline powder .

Scientific Research Applications

Organic Synthesis

“3-Nitro-5-(trifluoromethyl)benzoic acid” is an organic compound that is used in various chemical reactions. It is often used as a reagent or building block in the synthesis of more complex molecules .

Pharmaceutical Research

In pharmaceutical research, “3-Nitro-5-(trifluoromethyl)benzoic acid” could potentially be used in the development of new drugs. For example, it could be used in the synthesis of bradykinin B (1) receptor antagonists .

Solubility Studies

The solubility of “3-Nitro-5-(trifluoromethyl)benzoic acid” in dense carbon dioxide has been evaluated. This kind of study is important for understanding the influence of fluorination on the solubility of organic pharmaceuticals in dense carbon dioxide .

Analytical Chemistry

“3-Nitro-5-(trifluoromethyl)benzoic acid” can be used as an internal standard during the ultra trace analysis of fluorinated aromatic carboxylic acids by GC/MS method .

Safety And Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation .

properties

IUPAC Name

3-nitro-5-(trifluoromethyl)benzoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H4F3NO4/c9-8(10,11)5-1-4(7(13)14)2-6(3-5)12(15)16/h1-3H,(H,13,14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ODCLHXGXGFBBTA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C=C(C=C1C(F)(F)F)[N+](=O)[O-])C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H4F3NO4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10346941
Record name 3-Nitro-5-(trifluoromethyl)benzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10346941
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

235.12 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Nitro-5-(trifluoromethyl)benzoic acid

CAS RN

328-80-3
Record name 3-Nitro-5-(trifluoromethyl)benzoic acid
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=328-80-3
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 3-Nitro-5-(trifluoromethyl)benzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10346941
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3-nitro-5-(trifluoromethyl)benzoic acid
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URL https://echa.europa.eu/information-on-chemicals
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What is the significance of the crystal structures of 2-chloro-3-nitro-5-(trifluoromethyl)benzoic acid and its corresponding amide in antituberculosis drug development?

A: The study published by [] focuses on characterizing these compounds, which act as vital building blocks for synthesizing 8-nitro-1,3-benzothiazin-4-ones. This class of compounds has shown promise as potential new drugs for treating tuberculosis. By elucidating the crystal structures of these precursors, researchers gain crucial insights into their molecular geometry and arrangement. This knowledge is fundamental for understanding their reactivity, potential for chemical modifications, and ultimately, their role in the synthesis of the target benzothiazinones with potential antitubercular activity.

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